Lys05 trihydrochloride

• CAS No.: 1391426-24-6
• Product Name: Lys05 trihydrochloride
• Molecular Formula: C23H26Cl5N5
• Molecular Weight: 549.75
• IUPAC Name: N-(7-chloroquinolin-4-yl)-N'-[2-[(7-chloroquinolin-4-yl)amino]ethyl]-N'-methylethane-1,2-diamine;trihydrochloride
• Standard InChI: InChI=1S/C23H23Cl2N5.3ClH/c1-30(12-10-28-20-6-8-26-22-14-16(24)2-4-18(20)22)13-11-29-21-7-9-27-23-15-17(25)3-5-19(21)23;;;/h2-9,14-15H,10-13H2,1H3,(H,26,28)(H,27,29);3*1H
• Standard InChIKey: JTUYDBHQGOZPQQ-UHFFFAOYSA-N
• SMILES: CN(CCNC1=C2C=CC(=CC2=NC=C1)Cl)CCNC3=C4C=CC(=CC4=NC=C3)Cl.Cl.Cl.Cl
• Appearance: Brown solid powder
• Description: Lys05, or Lys01 trihydrochloride, is a potent, water soluble lysosomal autophagy inhibitor. Lys05 is a previously undescribed dimeric chloroquine which more potently accumulates in the lysosome and blocks autophagy compared with HCQ. Lys05 produced more potent antitumor activity as a single agent both in vitro and in vivo in multiple human cancer cell lines and xenograft models compared with HCQ. Lys05 is therefore a new lysosomal autophagy inhibitor that has potential to be developed further into a drug for cancer and other medical applications.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO and water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: LYS-05 HCl; LYS05; LYS-05; Lys01 (trihydrochloride); Lys01 HCl salt.
• Reference: 1: Amaravadi RK, Winkler JD. Lys05: a new lysosomal autophagy inhibitor.; 2: McAfee Q, Zhang Z, Samanta A, Levi SM, Ma XH, Piao S, Lynch JP, Uehara T,; 3: DeVorkin L, Hattersley M, Kim P, Ries J, Spowart J, Anglesio MS, Levi SM,; 4: Shi TT, Yu XX, Yan LJ, Xiao HT. Research progress of hydroxychloroquine and
• PubChem Compound: 70673566
• Last Modified: Nov 11 2021